Inulin, carboxymethyl ether

Specification

• CAS No.: 171338-23-1
• Molecular Formula: C7H11NO3
• Molecular Weight: 0

Introduction

Chemical Structure and Properties

Physical and Chemical Properties

Carboxymethyl inulin appears as a white solid that is readily soluble in water. The compound demonstrates excellent stability under normal conditions and possesses notable biodegradability, making it environmentally favorable. From a functional perspective, carboxymethyl inulin exhibits excellent film-forming capabilities, alongside impressive emulsifying, dispersing, and lubricating abilities. These properties arise from the structural modification of the parent inulin compound through carboxymethylation, which introduces carboxyl groups that significantly alter the compound's behavior in solution.

Physical and Chemical Quality Standards

The quality of carboxymethyl inulin is typically assessed according to specific standards, with commercial preparations generally containing at least 85.0% active substance. The following table presents the typical physical and chemical specifications for commercial-grade carboxymethyl inulin:

Parameter	Specification
Appearance	White solid
Active content	≥85.0%
Solubility	Soluble in water
Heavy metals (as Pb)	≤20 mg/kg
Arsenic (As)	≤3 mg/kg

These quality parameters ensure consistency in the commercial product and are critical for its application in various industries, particularly in those with strict regulatory requirements such as food processing and cosmetics.

Synthesis and Characterization

Synthesis Approaches

The synthesis of carboxymethyl inulin involves the carboxylation of natural inulin extracted from chicory plants. While the specific details of industrial production methods may vary, the process generally involves the reaction of inulin with carboxylating agents under controlled conditions. Similar to other polysaccharide modifications, the reaction likely occurs in a basic environment to facilitate the substitution of hydroxyl groups with carboxymethyl groups.

The degree of substitution (DS) is a critical parameter in the synthesis of carboxymethyl inulin, as it directly influences the properties of the final product. The DS represents the average number of substituted hydroxyl groups per fructose unit in the inulin chain. Controlling this parameter during synthesis allows for the production of carboxymethyl inulin with specific properties tailored to particular applications.

Characterization Methods

Characterization of carboxymethyl inulin typically involves several analytical techniques to determine its structural features, purity, and degree of substitution. Nuclear Magnetic Resonance (NMR) spectroscopy is commonly employed to confirm the structure and determine the degree of substitution. For instance, 13C NMR can provide valuable information about the carbon environment in the modified inulin structure.

Elemental analysis is another important characterization method, particularly for determining the carbon-to-nitrogen ratio in the compound, which can be used to calculate the degree of substitution. Additional techniques may include infrared spectroscopy (IR), mass spectrometry, and various chromatographic methods to assess purity and molecular weight distribution.

Applications and Uses

Industrial Applications

Carboxymethyl inulin finds significant application as a dispersing agent in various industrial processes. Its excellent film-forming, emulsifying, dispersing, and lubricating abilities make it valuable in formulations where these properties are desired. The compound's ability to sequester hard water cations makes it particularly effective as an anti-scalant, with potential applications in water treatment, detergents, and industrial cleaning processes.

Food Processing Applications

In food processing, carboxymethyl inulin serves as a unique anti-scalant due to its effective sequestration of hard water cations. This property helps prevent the formation of mineral deposits on equipment surfaces, improving operational efficiency and reducing maintenance requirements. The compound's safety profile, as demonstrated by toxicological studies, supports its use in food-related applications.

Comparison with Other Modified Inulins

While carboxymethyl inulin represents one approach to modifying inulin for enhanced functionality, other modification strategies exist. For example, hydrophobic modification of inulin through etherification with alkylepoxides has been studied as a means to alter its properties for specific applications. Unlike carboxymethyl inulin, which introduces polar carboxyl groups, hydrophobic modifications aim to increase the compound's compatibility with non-polar environments. Each modification strategy yields derivatives with distinct properties suited to different applications.